Cas no 6559-91-7 (4'-Demethylepipodophyllotoxin)
4 '- demethylepipodophyllotoxin (4' - dmep) is an intermediate compound that can inhibit microtubule assembly
4'-Demethylepipodophyllotoxin structure
4'-Demethylepipodophyllotoxin Properties
Names and Identifiers
-
- 4'-Demethylepipodophyllotoxin
- 4-Demethyl Epipodophyllotoxin(DMEP)
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-,(5R,5aR,8aR,9S)-
- 4-DEMETHYL EIPODOPHYLLOTOXIN
- 4'-demethyl-4-epipodophyllotoxin
- 4'-demethyl-9-epipodophyllotoxin
- 4'-demethyl-epipodophyllotoxin
- 4'-DEMETHYLEPIPODOPHYLLOTOXINE
- 4'-DMEP
- 4-Domethylpodophyllotoxin,4'-demethyl-epi-Podophyllotoxin
- 4'-O-demethylepipodophyllotoxin
- (5R,5aR,8aR,9S)-9-Hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- (5R,5aR,8aR,9S)-5,8,8a,9-Tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- 4-Demethylepipodophyllotoxin
- (-)-4'-Demethylepipodophyllotoxin
- X0S6I23X6L
- C21H20O8
- (5R,5aR,8aR,9S)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- (5s,5ar,8ar,9r)-9-(3,5-Dimethoxy-4-Oxidanyl-Phenyl)-5-Oxidanyl-5a,6,8a,9-Tetrahydro-5h-[2]benzofuro[6,5-F][1,3]benzodioxol-8-One
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahy
- Q27144659
- BRN 1358259
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-, (5R,5aR,8aR,9S)-
- DTXSID7048742
- GLXC-10364
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-, (5R-(5-alpha,5a-beta,8a-alpha,9-beta))-
- (5R-(5alpha,5abeta,8aalpha,9beta))-5,8,8a,9-Tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one
- DTXCID0028668
- 4'-Demethylepipodophyllotoxin; Teniposide Related Compound A; Etoposide Impurity E; Podophyllotoxin Impurity B
- 89O
- 6559-91-7
- CHEBI:74422
- FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 5,8,8A,9-TETRAHYDRO-9-HYDROXY-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, (5R,5AR,8AR,9S)-
- SR-05000002194
- Epipodophyllotoxin, 4'-demethyl-
- AS-18736
- Q-100747
- 4'-O-demethyl-4-epipodophyllotoxin
- (-)-4'-demethyl-epipodophyllotoxin
- EX-A1205
- s2254
- HY-17435
- SR-05000002194-2
- CAS-6559-91-7
- (5R,5aR,8aR,9S)-5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- D5653
- NS00035898
- CCG-208563
- (10R,11R,15R,16S)-16-hydroxy-10-(4-hydroxy-3,5-dimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,7.011,15]hexadeca-1,3(7),8-trien-12-one
- AC-7468
- Tox21_113196
- SCHEMBL9885196
- (10R,11R,15R,16S)-16-HYDROXY-10-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-4,6,13-TRIOXATETRACYCLO[7.7.0.0(3),?.0(1)(1),(1)?]HEXADECA-1(9),2,7-TRIEN-12-ONE
- (10R,11R,15R,16S)-16-hydroxy-10-(4-hydroxy-3,5-dimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0^{3,7}.0^{11,15}]hexadeca-1,3(7),8-trien-12-one
- CHEMBL31929
- C21185
- epi-4'-demethylpodophyllotoxin
- CS-1426
- (5S,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[6,5-f][1,3]benzodioxol-8-one
- UNII-X0S6I23X6L
- NCGC00161927-01
- etoposide aglycone
- 4'-Demethyl-epipodophyllotoxin
- 4'-O-demethylepipodophyllotoxin;4'-DMEP
- AKOS015896348
- +Expand
-
- MFCD00189421
- YVCVYCSAAZQOJI-JHQYFNNDSA-N
- 1S/C21H20O8/c1-25-15-3-9(4-16(26-2)20(15)23)17-10-5-13-14(29-8-28-13)6-11(10)19(22)12-7-27-21(24)18(12)17/h3-6,12,17-19,22-23H,7-8H2,1-2H3/t12-,17+,18-,19+/m0/s1
- O1C([C@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])O[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3[C@]([H])([C@@]2([H])C1([H])[H])O[H])OC([H])([H])O4)=O
- 1358259
Computed Properties
- 400.115818g/mol
- 0
- 1.7
- 2
- 8
- 3
- 400.115818g/mol
- 400.115818g/mol
- 104Ų
- 29
- 614
- 0
- 4
- 0
- 0
- 0
- 1
- 400.4
Experimental Properties
- 2.10620
- 103.68000
- 1.616
- 590.9°C at 760 mmHg
- 246-248°C
- 224.4±25.0 °C
- Powder
- 1.4±0.1 g/cm3
4'-Demethylepipodophyllotoxin Price
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4'-Demethylepipodophyllotoxin Related Literature
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Wei Zhao,Ying Cong,Hong-Mei Li,Shengying Li,Yuemao Shen,Qingsheng Qi,Youming Zhang,Yue-Zhong Li,Ya-Jie Tang Nat. Prod. Rep. 2021 38 470
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Julien Alliot,Ioanna Theodorou,Frédéric Ducongé,Edmond Gravel,Eric Doris Chem. Commun. 2019 55 14968
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3. Efficient stereoselective synthesis of 2-aza-4′-demethylepipodophyllotoxinKiyoshi Tomioka,Yoshihiro Kubota,Kenji Koga J. Chem. Soc. Chem. Commun. 1989 1622
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4. Photochemical reactions of ketene and diazomethane with 2,3-dimethyl-2,3-epoxybutaneMichael C. Flowers,Malcom R. Honeyman J. Chem. Soc. Faraday Trans. 1 1983 79 2185
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Julien Alliot,Ioanna Theodorou,Dinh-Vu Nguyen,Cynthia Forier,Frédéric Ducongé,Edmond Gravel,Eric Doris Nanoscale 2019 11 9756
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M. López-Nogueroles,J. L. Benedé,A. Chisvert,A. Salvador Anal. Methods 2013 5 409
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Julien Alliot,Ioanna Theodorou,Dinh-Vu Nguyen,Cynthia Forier,Frédéric Ducongé,Edmond Gravel,Eric Doris Nanoscale 2019 11 9756
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Maria Duca,Paola B. Arimondo,Stéphane Léonce,Alain Pierré,Bruno Pfeiffer,Claude Monneret,Daniel Dauzonne Org. Biomol. Chem. 2005 3 1074
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Ya Yang,Linlin Song,Zhiliang Zhu,Yanling Qiu,Jianfu Zhao,Qinghui Huang,Ake Bergman Environ. Sci.: Water Res. Technol. 2022 8 2843
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Siyu Shen,Yuru Tong,Yunfeng Luo,Luqi Huang,Wei Gao Nat. Prod. Rep. 2022 39 1856
6559-91-7 (4'-Demethylepipodophyllotoxin) Related Products
- 518-28-5(Podophyllotoxin)
- 9000-55-9(Podophylline)
- 40505-27-9(4'-Demethylpodophyllotoxin)
- 4354-76-1(9-Hydroxy-5-(3,4,5-trimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one)
- 477-47-4(Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, (5R,5aS,8aR,9R)-)
- 1180-35-4(Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 9-(acetyloxy)-5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, [5R-(5a,5ab,8aa,9b)]-)
- 517-43-1(Sennosides)
- 326-61-4(Piperonyl acetate)
- 50-50-0(Estradiol benzoate)
- 81-27-6(Sennoside A)
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